Cas no 29169-76-4 (The ligand of Chl c1)

• Product Name: The ligand of Chl c1
• CAS No: 29169-76-4
• MF: C₃₅H₃₂N₄O₅
• MW: 588.652388572693
• CID: 257959
• Update Time: 2023-11-19

The ligand of Chl c1 Chemical and Physical Properties

Names and Identifiers

• 21-Phorbinecarboxylicacid,3-[(1E)-2-carboxyethenyl]-3,4-didehydro-9-ethenyl-14-ethyl-4,8,13,18-tetramethyl-20-oxo-,21-methyl ester (9CI)
• 21-Phorbinecarboxylicacid,3-[(1E)-2-carboxyethenyl]-3,4-didehydro-9-ethenyl-14-ethyl-4,8,13,18-tetramethyl-20-oxo-,21-methyl
• 21-Phorbinecarboxylicacid,3-(2-carboxyethenyl)-3,4-didehydro-9-ethenyl-14-ethyl-4,8,13,18-tetramethyl-20-oxo-,21-methyl ester, (E)-
• 3-Phorbineacrylic acid,21-carboxy-3,4-didehydro-14-ethyl-4,8,13,18-tetramethyl-20-oxo-9-vinyl-,21-methyl ester (8CI)
• Pheophytin c1
• Pheoporphyrin c1
• CID 135565669
• (132R,171E)-132α-(Methoxycarbonyl)-31,32,17,18,171,172-hexadehydrophytochlorin
• The ligand of Chl c1
• The ligand of Chlorophyll c1

• Inchi： 1S/C35H32N4O5/c1-8-19-15(3)22-12-24-17(5)21(10-11-28(40)41)32(38-24)30-31(35(43)44-7)34(42)29-18(6)25(39-33(29)30)14-27-20(9-2)16(4)23(37-27)13-26(19)36-22/h8,10-14,31,36,42H,1,9H2,2-7H3,(H,40,41)/b11-10+,22-12-,26-13-,27-14-,32-30-/t31-/m1/s1
• InChI Key： BAPHXJHZVZEZNA-IYVGJQOISA-N
• SMILES： OC1=C2C(C)=C3C=C4C(CC)=C(C)C(C=C5C(C=C)=C(C)C(=CC6C(C)=C(/C=C/C(=O)O)C(=C(C2=N3)[C@H]1C(=O)OC)N=6)N5)=N4 |t:6,14,21,32|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 1940
• Topological Polar Surface Area: 133